2-(2-chloro-6-fluorophenyl)-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C16H18ClFN4O.ClH/c1-20-6-5-19-16(20)22-9-7-21(8-10-22)15(23)11-12-13(17)3-2-4-14(12)18;/h2-6H,7-11H2,1H3;1H
• InChI Key: WQUSNJCVKRHEQR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)C(=O)CC3=C(C=CC=C3Cl)F.Cl
• Molecular Formula: C16H19Cl2FN4O
• Molecular Weight: 373.2 g/mol

Description

The compound 2-(2-chloro-6-fluorophenyl)-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride is a chemical entity that appears to be related to a class of compounds that are synthesized for their potential pharmacological properties. Although the specific compound is not directly mentioned in the provided papers, the structural motifs such as chloro-fluorophenyl rings, imidazole, and piperazine units are common in medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, including coupling reactions and functional group transformations. For instance, the synthesis of a similar compound, N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide, is achieved by coupling between two key intermediates, which suggests that a similar approach could be used for the synthesis of the compound . Another related synthesis involves hydrogenation and N-alkylation steps, indicating the versatility of these methods in constructing complex molecules .

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of aromatic systems, heterocycles, and amine functionalities. These structural features are important for the interaction of the compound with biological targets. The presence of a fluorine atom can significantly affect the molecule's lipophilicity and metabolic stability, which are crucial parameters in drug design .

Chemical Reactions Analysis

Compounds with piperazine and imidazole rings can undergo various chemical reactions. For example, electrochemical synthesis can be used to modify the structure of piperazine-containing compounds, as demonstrated by the electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles . This suggests that electrochemical methods could potentially be applied to modify the compound , enhancing its chemical diversity and possibly its biological activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds are influenced by their molecular structure. The presence of heteroatoms like nitrogen, chlorine, and fluorine can impact the compound's solubility, stability, and reactivity. These properties are critical when considering the compound's suitability as a drug candidate, as they affect its absorption, distribution, metabolism, and excretion (ADME) profile. Although the specific properties of 2-(2-chloro-6-fluorophenyl)-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride are not detailed in the provided papers, the related compounds' synthesis and reactions offer insights into the potential properties of the compound .